Cas no 2138192-79-5 (5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride)

• Product Name: 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride
• CAS No: 2138192-79-5
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 5760403
• PubChem ID: 165461384
• Update Time: 2025-06-15

5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728849
• 2138192-79-5
• 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride

• Inchi： 1S/C8H11FN2O2S/c1-6-3-2-4-7-10-8(5-11(6)7)14(9,12)13/h5-6H,2-4H2,1H3
• InChI Key： RHTHNHKVTMXALF-UHFFFAOYSA-N
• SMILES： S(C1=CN2C(CCCC2C)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride

Comprehensive Overview of 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride (CAS No. 2138192-79-5)

The compound 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride (CAS No. 2138192-79-5) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring an imidazo[1,2-a]pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its reactivity as a sulfonylating agent, which is critical for modifying proteins and other biomolecules in targeted therapies.

In recent years, the demand for sulfonyl fluorides has surged, driven by their applications in covalent inhibitor design and chemical biology. The 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride stands out due to its balanced reactivity and stability, making it suitable for high-throughput screening and proteomics studies. Its CAS No. 2138192-79-5 is frequently searched in academic and industrial databases, reflecting its growing importance in pharmaceutical research.

One of the key advantages of this compound is its compatibility with click chemistry and bioorthogonal reactions, which are pivotal in modern drug development. The imidazo[1,2-a]pyridine scaffold is known for its pharmacological properties, including antimicrobial and anti-inflammatory activities. When combined with the sulfonyl fluoride moiety, it opens new avenues for designing covalent drugs that target specific enzymes or receptors with high precision.

The synthesis and characterization of 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride have been optimized to ensure high purity and yield, meeting the stringent requirements of GMP-compliant production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its structure and quality. These protocols are essential for researchers who rely on this compound for high-content screening and mechanistic studies.

From a commercial perspective, the compound is gaining traction in the contract research organization (CRO) sector, where it is used to develop novel small-molecule inhibitors. Its CAS No. 2138192-79-5 is often associated with inquiries about custom synthesis and bulk availability, indicating its scalability for industrial applications. Additionally, its role in fragment-based drug discovery is being explored, as it can serve as a versatile building block for optimizing drug candidates.

Environmental and safety considerations are also paramount when handling 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and follow laboratory best practices to ensure safe usage.

In conclusion, 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl fluoride (CAS No. 2138192-79-5) represents a cutting-edge tool in medicinal chemistry and drug discovery. Its unique properties and broad applicability make it a focal point for innovation in biopharmaceuticals and chemical biology. As research progresses, this compound is expected to play an even greater role in advancing precision medicine and therapeutic development.